Cas no 313528-77-7 (N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 313528-77-7
• MF: C₂₄H₂₂N₄O₃S
• MW: 446.521483898163
• CID: 5826151
• PubChem ID: 1356381
• Update Time: 2023-11-21

N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(1H-benzimidazol-2-yl)phenyl]-4-(1-pyrrolidinylsulfonyl)-
• N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(pyrrolidine-1-sulfonyl)benzamide
• AB00100931-01
• Z30822464
• Oprea1_160579
• N-[2-(1H-benzimidazol-2-yl)phenyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
• 313528-77-7
• SCHEMBL4400527
• F0012-0225
• AKOS001020880
• CCG-15862
• Cambridge id 5922944
• EU-0002941

• Inchi： 1S/C24H22N4O3S/c29-24(17-11-13-18(14-12-17)32(30,31)28-15-5-6-16-28)27-20-8-2-1-7-19(20)23-25-21-9-3-4-10-22(21)26-23/h1-4,7-14H,5-6,15-16H2,(H,25,26)(H,27,29)
• InChI Key： ZZOAWUCSAFHZJM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1NC2=CC=CC=C2N=1)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 446.14126175g/mol
• Monoisotopic Mass: 446.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• pka: 11.22±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles